Cas no 6949-87-7 (Octahydro-1H-isoindole hydrochloride)
6949-87-7 structure
Product Name:Octahydro-1H-isoindole hydrochloride
CAS No:6949-87-7
MF:C8H16ClN
MW:161.672341346741
MDL:MFCD21604017
CID:47109
PubChem ID:53394801
Update Time:2025-04-18
Octahydro-1H-isoindole hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Octahydro-1H-isoindole hydrochloride
- CIS-HEXAHYDROISOINDOLE HYDROCHLORIDE
- OCTAHYDRO-ISOINDOLE
- NSC25607
- 6949-87-7
- 2,3,3a,4,5,6,7,7a-octahydro-1H-isoindole;hydrochloride
- NSC-25607
- 4-ACETYLBENZO-15-CROWN5-ETHER
- (3Ar,7as)-rel-octahydro-1H-isoindole hydrochloride
- Octahydro-1H-isoindole--hydrogen chloride (1/1)
- FT-0688210
- D72858
- Octahydro-1H-isoindolehydrochloride
- AKOS022182032
- FT-0658587
- AM84545
- SCHEMBL20536531
- DTXSID20694041
- AC-661
- SY022623
- CS-0046682
- EN300-297537
- A866820
- AS-62924
- octahydro-1h-isoindole hcl
- 10479-62-6
- trans-Octahydro-1H-isoindole hydrochloride
- DB-119023
-
- MDL: MFCD21604017
- Inchi: 1S/C8H15N.ClH/c1-2-4-8-6-9-5-7(8)3-1;/h7-9H,1-6H2;1H
- InChI Key: CLQIZUYXKFTUEB-UHFFFAOYSA-N
- SMILES: Cl.N1CC2CCCCC2C1
Computed Properties
- Exact Mass: 159.08100
- Monoisotopic Mass: 161.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 88.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 12A^2
Experimental Properties
- Melting Point: 123-125 ºC
- PSA: 12.03000
- LogP: 2.30280
Octahydro-1H-isoindole hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O180540-100mg |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | O180540-250mg |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 250mg |
$ 380.00 | 2022-06-03 | ||
| TRC | O180540-500mg |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 500mg |
$ 600.00 | 2022-06-03 | ||
| Chemenu | CM115575-1g |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 95% | 1g |
$73 | 2024-07-24 | |
| Chemenu | CM115575-5g |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 95% | 5g |
$230 | 2024-07-24 | |
| Chemenu | CM115575-25g |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 95% | 25g |
$646 | 2024-07-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C45220-1g |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 98% | 1g |
¥682.0 | 2023-09-08 | |
| Matrix Scientific | 176155-1g |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 1g |
$432.00 | 2023-09-09 | ||
| Matrix Scientific | 176155-5g |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 5g |
$990.00 | 2023-09-09 | ||
| Matrix Scientific | 176155-10g |
Octahydro-1H-isoindole hydrochloride |
6949-87-7 | 10g |
$1404.00 | 2023-09-09 |
Octahydro-1H-isoindole hydrochloride Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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